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Compound of Interest

Compound Name: Propamocarb hydrochloride

Cat. No.: B166676 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the environmental impact of

Propamocarb hydrochloride and its alternatives used for the control of Oomycete pathogens.

The information is intended to assist researchers and professionals in making informed

decisions regarding fungicide selection, considering their potential environmental fate and

ecotoxicity.

Quantitative Environmental Impact Data
The following tables summarize the key environmental fate and ecotoxicity data for

Propamocarb hydrochloride and five common alternatives: Mancozeb, Chlorothalonil,

Metalaxyl, Fosetyl-Al, and Fluopicolide.

Table 1: Environmental Fate and Physicochemical
Properties
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Paramete
r

Propamo
carb
hydrochl
oride

Mancoze
b

Chlorotha
lonil

Metalaxyl
Fosetyl-
Al

Fluopicoli
de

Soil Half-

life (DT₅₀,

days)

9 - 459

(aerobic)

<2 - 8

(aerobic)

1 - 2

months
7 - 170

Not

persistent
1.4 - 4.9

Water Half-

life (DT₅₀)

Stable to

hydrolysis
<2 days

38.1 days

(pH 9)

>4 weeks

(stable)
May persist

Not

significant

Soil

Organic

Carbon

Partition

Coefficient

(Koc,

mL/g)

100

(estimated)
70 - 2000

900 -

14,000
50

Very

mobile
Moderate

Water

Solubility

(mg/L)

>700,000 6 <1 8,400 High Moderate

Vapor

Pressure

(mPa at

25°C)

8.0 x 10⁻⁴ Negligible 7.6 x 10⁻⁵ - Low
Will not

volatilize

Table 2: Ecotoxicity to Non-Target Organisms
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Organis
m

Endpoin
t

Propam
ocarb
hydroch
loride

Mancoz
eb

Chlorot
halonil

Metalax
yl

Fosetyl-
Al

Fluopic
olide

Avian

(Bobwhit

e quail)

Acute

Oral LD₅₀

(mg/kg

bw)

>1842
Slightly

toxic

Practicall

y non-

toxic

Practicall

y non-

toxic

Low

toxicity

Not

specified

Fish

(Rainbow

trout)

96-hr

LC₅₀

(mg/L)

Practicall

y non-

toxic

Highly

toxic
0.25 >100 >100

Not

specified

Aquatic

Invertebr

ate

(Daphnia

magna)

48-hr

EC₅₀

(mg/L)

Slightly

toxic

Highly

toxic
0.07 12.5 - 28 >100

Not

specified

Algae

(Green

algae)

72-hr

EC₅₀

(mg/L)

Growth

adversely

affected

Not

specified
0.12

Not

specified

Low to

moderate

toxicity

Not

specified

Honeybe

e (Apis

mellifera)

Acute

Contact

LD₅₀ (µ

g/bee )

>100
Low

toxicity

Moderate

ly toxic
Non-toxic

Low

toxicity

Not

specified

Earthwor

m

(Eisenia

fetida)

14-day

LC₅₀

(mg/kg

soil)

Not of

concern

Moderate

ly toxic
Toxic

Not

specified

Low to

moderate

toxicity

Not

specified

Experimental Protocols
The ecotoxicity data presented in this guide are primarily based on standardized test guidelines

from the Organisation for Economic Co-operation and Development (OECD). These guidelines
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provide detailed methodologies to ensure the quality and comparability of data. Below are brief

descriptions of the key experimental protocols.

Acute Oral Toxicity (based on OECD Guideline 423)
This test determines the acute oral toxicity of a substance. The substance is administered in a

single dose to a group of rodents, and the animals are observed for up to 14 days. The number

of mortalities is recorded to determine the LD₅₀ (the dose that is lethal to 50% of the test

population).

Fish, Acute Toxicity Test (based on OECD Guideline 203)
This test evaluates the acute toxicity of a substance to fish. Fish are exposed to the test

substance in water for 96 hours. Mortalities are recorded at 24, 48, 72, and 96 hours to

determine the LC₅₀ (the concentration that is lethal to 50% of the test population).

Daphnia sp. Acute Immobilisation Test (based on OECD
Guideline 202)
This test assesses the acute toxicity of a substance to Daphnia magna, a small freshwater

crustacean. The daphnids are exposed to the test substance for 48 hours, and the number of

immobilized individuals is recorded to determine the EC₅₀ (the concentration that causes

immobilization in 50% of the test population).

Freshwater Alga and Cyanobacteria, Growth Inhibition
Test (based on OECD Guideline 201)
This test determines the effect of a substance on the growth of freshwater algae. Algal cultures

are exposed to the test substance for 72 hours, and the inhibition of growth is measured to

determine the EC₅₀ (the concentration that causes a 50% reduction in growth).

Terrestrial Plant Test: Seedling Emergence and Seedling
Growth Test (based on OECD Guideline 208)
This test evaluates the effects of a substance on the emergence and growth of terrestrial

plants. Seeds are planted in treated soil, and the effects on seedling emergence, growth, and

overall health are observed over a period of 14 to 21 days.
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Signaling Pathways and Mechanisms of Toxicity
Understanding the mechanisms by which these fungicides exert their effects on non-target

organisms is crucial for a comprehensive environmental impact assessment.

Propamocarb hydrochloride
The exact mechanism of toxicity in non-target organisms is not fully elucidated. It is known to

be a lipid synthesis inhibitor in Oomycetes.

Mancozeb: Endocrine Disruption
Mancozeb is a known endocrine disruptor. It can interfere with the thyroid and gonadal systems

by inhibiting hormone synthesis and altering receptor signaling pathways.[1][2][3] This can lead

to reproductive and developmental issues in exposed organisms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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